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Compound of Interest

Compound Name: Gestonorone

Cat. No.: B1671453 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals experiencing solubility

issues with Gestonorone, particularly Gestonorone Caproate, in cell culture media.

Frequently Asked Questions (FAQs)
Q1: What is the difference between Gestonorone and Gestonorone Caproate?

A: Gestonorone (also known as gestronol) is a synthetic progestin.[1] Gestonorone Caproate

is the C17α caproate ester of gestonorone.[1] This esterification enhances the compound's

stability and provides a longer-acting effect.[2] Gestonorone Caproate is the form that has

been developed and marketed as a medication, and is therefore more commonly used in

research.[1][3]

Q2: What is the recommended solvent for preparing Gestonorone Caproate stock solutions?

A: The recommended solvent for Gestonorone Caproate is Dimethyl sulfoxide (DMSO).[4] It is

also soluble in other organic solvents like ethanol, which is commonly used for similar

progestogens.[5][6] Due to its steroidal structure, Gestonorone Caproate is sparingly soluble

in aqueous solutions like cell culture media or PBS.[5]

Q3: How should Gestonorone Caproate be stored?
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A: Proper storage is crucial to maintain the compound's integrity. Recommended storage

conditions are as follows:

Powder: Store at -20°C for long-term stability (up to 3 years).[4]

In Solvent (e.g., DMSO): Store stock solutions in aliquots at -80°C for up to one year.[4]

Q4: What are the key chemical properties of Gestonorone and Gestonorone Caproate?

A: The key properties are summarized in the table below. Note the difference in molecular

weight, which is critical for calculating molar concentrations.

Property Gestonorone Gestonorone Caproate

Alternate Names
Gestronol; 17α-Hydroxy-19-

norprogesterone[1][7]

Gestronol hexanoate;

Depostat[3][8]

CAS Number 2137-18-0[1][7][9] 1253-28-7[3][10][11]

Molecular Formula C₂₀H₂₈O₃[1][7][9] C₂₆H₃₈O₄[3][10][12]

Molecular Weight 316.43 g/mol [1][7] 414.58 g/mol [3][10]

Troubleshooting Guide
Q: My Gestonorone Caproate precipitated after I added it to my cell culture medium. What

went wrong and how can I fix it?

A: Precipitation is a common issue when adding hydrophobic compounds like Gestonorone
Caproate to aqueous media. This typically happens when the compound's concentration

exceeds its solubility limit in the final solution. Follow these steps to prevent and resolve this

issue.

Prepare a High-Concentration Stock Solution: The first step is to create a concentrated stock

solution in an appropriate organic solvent. DMSO is highly recommended.[4]

Example: A stock solution of 10 mg/mL in DMSO is a common starting point.[4]
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Use a Two-Step Dilution Method: Directly adding the highly concentrated DMSO stock to

your full volume of media can cause the compound to crash out of solution. A serial or

intermediate dilution is recommended.

First, dilute your DMSO stock into a small volume of serum-containing media or PBS.

Then, add this intermediate dilution to your final volume of culture medium. This gradual

reduction in solvent concentration helps keep the compound dissolved.

Maintain a Low Final Solvent Concentration: The final concentration of the organic solvent

(e.g., DMSO, ethanol) in your cell culture medium should be non-toxic to your cells.

A final concentration of less than 0.5% is generally considered safe for most cell lines, with

<0.1% being ideal.[13] Always perform a vehicle control (media + solvent) in your

experiments to account for any effects of the solvent itself.

Ensure Thorough Mixing: When adding the compound to the media, do so dropwise while

gently swirling or mixing the media. This helps with immediate dispersion and prevents

localized high concentrations that can lead to precipitation.

Consider Sonication for Stock Solution: For the initial stock solution preparation in DMSO,

sonication may be recommended to ensure the compound is fully dissolved.[4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Gestonorone
Caproate Stock Solution in DMSO

Calculate Required Mass:

The molecular weight of Gestonorone Caproate is 414.58 g/mol .

To prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 414.58 g/mol * 1000 mg/g = 4.15 mg.

Dissolution:
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Weigh out 4.15 mg of Gestonorone Caproate powder.

Add it to a sterile microcentrifuge tube.

Add 1 mL of high-purity, sterile DMSO.

Vortex thoroughly until the powder is completely dissolved. Gentle warming or brief

sonication can be used if necessary.

Storage:

Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile tubes.

Store the aliquots at -80°C.[4] Avoid repeated freeze-thaw cycles.[14]

Protocol 2: Preparation of a 10 µM Working Solution in
Cell Culture Media

Thaw Stock Solution: Thaw one aliquot of the 10 mM Gestonorone Caproate stock solution

at room temperature.

Intermediate Dilution (1:100):

Prepare a 100 µM intermediate solution.

Add 1 µL of the 10 mM stock solution to 99 µL of sterile PBS or serum-containing cell

culture medium. Mix well by pipetting.

Final Dilution (1:10):

To prepare 1 mL of a 10 µM final working solution, add 100 µL of the 100 µM intermediate

solution to 900 µL of your final cell culture medium.

Final DMSO concentration in this example: 0.1%.

Application: Mix the final working solution gently and add it to your cells immediately.
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Workflow for Gestonorone Caproate Solution
Preparation

Stock Solution Preparation Working Solution Preparation Application

1. Weigh Powder 2. Dissolve in DMSO 3. Aliquot & Store at -80°C 4. Thaw Stock Aliquot 5. Intermediate Dilution
(in PBS or Media)

6. Final Dilution
(in Culture Media) 7. Add to Cells

Click to download full resolution via product page

Workflow for preparing Gestonorone Caproate solutions.

Troubleshooting Flowchart for Precipitation Issues
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Troubleshooting flowchart for Gestonorone precipitation.

Simplified Signaling Pathway of Gestonorone Caproate
Gestonorone Caproate acts as a progesterone receptor (PR) agonist.[3] Its mechanism

involves binding to the PR, which then modulates the transcription of target genes.[2]
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Simplified mechanism of action for Gestonorone Caproate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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